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For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 4,4'-
Biphthalic anhydride (BPDA), a key monomer in the synthesis of high-performance

polyimides. Aimed at researchers, scientists, and professionals in drug development and

materials science, this document compiles available Fourier-Transform Infrared (FTIR)

spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry

(MS) data. Detailed experimental protocols and a visual representation of the analytical

workflow are also presented to facilitate replication and further research.

Introduction
4,4'-Biphthalic anhydride, also known as 3,3',4,4'-biphenyltetracarboxylic dianhydride or [5,5'-

Biisobenzofuran]-1,1',3,3'-tetrone, is a pivotal building block for aromatic polyimides.[1] These

polymers are renowned for their exceptional thermal stability, mechanical strength, and

chemical resistance, making them indispensable in the aerospace, electronics, and automotive

industries. Accurate spectroscopic characterization of BPDA is crucial for quality control,

reaction monitoring, and understanding the structure-property relationships of the resulting

polymers. This guide summarizes the essential spectroscopic data for this important

compound.
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The fundamental properties and spectroscopic data for 4,4'-Biphthalic anhydride are

summarized in the tables below.

Table 1: General Information for 4,4'-Biphthalic Anhydride

Property Value Reference

Chemical Formula C₁₆H₆O₆ [1]

Molecular Weight 294.22 g/mol [1]

CAS Number 2420-87-3 [1]

Mass Spectrometry
Mass spectrometry of 4,4'-Biphthalic anhydride confirms its molecular weight. The electron

ionization (EI) mass spectrum shows a prominent molecular ion peak (M⁺) at m/z 294,

corresponding to the molecular weight of the compound.[1]

Table 2: Mass Spectrometry Data for 4,4'-Biphthalic Anhydride

m/z Interpretation

294 Molecular ion [M]⁺

250 [M - CO₂]⁺

222 [M - CO₂ - CO]⁺

194 [M - 2CO₂ - CO]⁺

166 [C₁₂H₆O]⁺

139 [C₁₁H₇]⁺

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of 4,4'-Biphthalic anhydride is characterized by the distinct vibrational

modes of the aromatic rings and the anhydride functional groups. The most prominent peaks
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are the symmetric and asymmetric stretching vibrations of the carbonyl groups in the five-

membered anhydride rings.

Table 3: FTIR Spectral Data for 4,4'-Biphthalic Anhydride

Wavenumber (cm⁻¹) Assignment

~1850 C=O asymmetric stretching

~1780 C=O symmetric stretching

~1600 Aromatic C=C stretching

~1250 C-O-C stretching

~900 C-H out-of-plane bending

Nuclear Magnetic Resonance (NMR) Spectroscopy
Due to the highly symmetric nature of the 4,4'-Biphthalic anhydride molecule, its NMR

spectra are relatively simple. The aromatic protons and carbons give rise to distinct signals that

can be assigned based on their chemical environment.

Table 4: ¹H NMR Spectral Data for 4,4'-Biphthalic Anhydride

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~8.3 d 2H
Protons ortho to the

anhydride

~8.1 dd 2H

Protons meta to the

anhydride and ortho to

the biphenyl link

~8.0 d 2H
Protons ortho to the

biphenyl link

Table 5: ¹³C NMR Spectral Data for 4,4'-Biphthalic Anhydride
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Chemical Shift (δ, ppm) Assignment

~163 Carbonyl carbons (C=O)

~145 Quaternary carbons of the biphenyl linkage

~138 Aromatic CH carbons

~134 Quaternary carbons adjacent to the carbonyls

~125 Aromatic CH carbons

~123 Aromatic CH carbons

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above.

Mass Spectrometry
A sample of 4,4'-Biphthalic anhydride is introduced into the mass spectrometer, typically via a

direct insertion probe for solid samples. The sample is then ionized using electron ionization

(EI). The resulting ions are accelerated and separated based on their mass-to-charge ratio by a

mass analyzer. A detector then records the abundance of each ion, generating the mass

spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy
For solid samples like 4,4'-Biphthalic anhydride, the KBr pellet method is commonly

employed. A small amount of the finely ground sample is mixed with dry potassium bromide

(KBr) powder. The mixture is then pressed into a thin, transparent pellet. The pellet is placed in

the sample holder of the FTIR spectrometer, and the infrared spectrum is recorded.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A solution of 4,4'-Biphthalic anhydride is prepared using a suitable deuterated solvent (e.g.,

DMSO-d₆ or CDCl₃). The solution is then transferred to an NMR tube. Both ¹H and ¹³C NMR

spectra are acquired on a high-field NMR spectrometer. The chemical shifts are referenced to

the residual solvent peak or an internal standard like tetramethylsilane (TMS).
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Workflow for Spectroscopic Analysis
The logical flow of spectroscopic analysis for a compound like 4,4'-Biphthalic anhydride is

depicted in the following diagram. This workflow ensures a comprehensive characterization of

the molecule's structure.

Sample Preparation

Spectroscopic Techniques

Data Interpretation

Final Characterization

4,4'-Biphthalic Anhydride Sample
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Caption: A flowchart illustrating the general workflow for the spectroscopic characterization of a

chemical compound.

Conclusion
This technical guide provides a consolidated resource for the spectroscopic data of 4,4'-
Biphthalic anhydride. The presented FTIR, NMR, and mass spectrometry data are essential

for the identification and quality assessment of this commercially significant monomer. The

detailed experimental protocols and the illustrative workflow offer a practical framework for
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researchers and scientists engaged in the synthesis and characterization of BPDA and its

derivatives. This information is vital for advancing the development of high-performance

polymers and other novel materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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